(E)-N-benzyl-2-(1-(naphthalen-2-yl)ethylidene)hydrazinecarbothioamide

• IUPAC Name: 1-benzyl-3-[(E)-1-naphthalen-2-ylethylideneamino]thiourea
• InChI: InChI=1S/C20H19N3S/c1-15(18-12-11-17-9-5-6-10-19(17)13-18)22-23-20(24)21-14-16-7-3-2-4-8-16/h2-13H,14H2,1H3,(H2,21,23,24)/b22-15+
• InChI Key: IOCCMLDPNDBVDE-PXLXIMEGSA-N
• Canonical SMILES: CC(=NNC(=S)NCC1=CC=CC=C1)C2=CC3=CC=CC=C3C=C2
• Isomeric SMILES: C/C(=N\NC(=S)NCC1=CC=CC=C1)/C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C20H19N3S
• Molecular Weight: 333.5 g/mol

Description

“(E)-N-benzyl-2-(1-(naphthalen-2-yl)ethylidene)hydrazinecarbothioamide” is a chemical compound. It has a linear formula of C12H12N2. The compound is part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of 2-[1-(naphthalen-2-yl)ethylidene]hydrazinecarbothioamide with hydrazonoyl halides has been shown to afford new thiazole derivatives. Additionally, the reaction of this compound with compounds containing an activated double bond such as ethoxymethylene-malononitrile and benzylidenemalononitrile yielded the respective pyrimidine derivatives.

Chemical Reactions Analysis

The compound has been involved in various chemical reactions. For example, it has been used in the synthesis of new thiazole and pyrimidine derivatives. The compound reacts with hydrazonoyl halides to produce new thiazole derivatives.

Scientific Research Applications

Synthesis and Derivative Formation

The compound has been utilized as a precursor in the synthesis of various thiazole, pyrimidine, and thiazolidinone derivatives. The reactions involved offer a convenient pathway to new compounds incorporating a naphthalene moiety, which are of synthetic and biological importance. For example, its reaction with hydrazonoyl halides afforded new thiazole derivatives, while reaction with compounds containing an activated double bond such as ethoxymethylene-malononitrile and benzylidenemalononitrile yielded respective pyrimidine derivatives. Additionally, a 4-thiazolidin-4-one was obtained by reacting the hydrazinecarbothioamide with ethyl bromoacetate, showcasing its versatility in synthetic chemistry (Gomha & Badrey, 2013).

Biological Activity Studies

Several studies have explored the biological activities of derivatives synthesized from this compound. For instance, novel thiosemicarbazone derivatives containing a benzimidazole moiety were prepared and evaluated for anti-malarial properties, revealing some compounds with good in vitro activity (Divatia et al., 2014). Additionally, certain derivatives have been tested for anti-viral activities against the H5N1 virus, showing promising antiviral activity (Flefel et al., 2014).

Structural and Theoretical Studies

The compound has also been a subject of structural and theoretical studies, such as single crystal X-ray analysis, to determine its conformation and crystalline structure. These studies contribute to a deeper understanding of its chemical behavior and potential for forming stable derivatives (How et al., 2009).

Antimicrobial and Antifungal Activities

Derivatives synthesized from "(E)-N-benzyl-2-(1-(naphthalen-2-yl)ethylidene)hydrazinecarbothioamide" have been screened for their antimicrobial and antifungal activities, showing that some compounds exhibited activities comparable to standard drugs. This highlights the potential of these compounds in developing new antimicrobial agents (Mohamed et al., 2008).